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Compound of Interest

Compound Name: Sulfamethoxazole hydroxylamine

Cat. No.: B028829 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfamethoxazole (SMX), a widely used sulfonamide antibiotic, is metabolized in the body to

various compounds, including the pharmacologically and toxicologically significant metabolite,

sulfamethoxazole hydroxylamine (SMX-HA). SMX-HA is a reactive metabolite that has been

implicated in hypersensitivity reactions associated with sulfamethoxazole therapy. Accurate

quantification of SMX-HA in biological matrices such as urine is crucial for pharmacokinetic

studies, toxicological risk assessment, and in understanding the mechanisms of adverse drug

reactions. This application note provides a detailed protocol for the quantification of SMX-HA in

human urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a

highly sensitive and specific analytical technique.

Metabolic Pathway of Sulfamethoxazole

Sulfamethoxazole undergoes extensive metabolism in the liver, primarily through N-acetylation

and oxidation. The formation of SMX-HA is a result of N-oxidation of the aromatic amine group

of sulfamethoxazole, a reaction often catalyzed by cytochrome P450 enzymes.[1][2] This

reactive metabolite can be further oxidized to the even more reactive nitroso-sulfamethoxazole,

which can covalently bind to cellular macromolecules, potentially leading to toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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